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Compound of Interest

Compound Name: 1-Bromotridecane

Cat. No.: B143060 Get Quote

An In-depth Technical Guide to the Safety Data for 1-Bromotridecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-
Bromotridecane (CAS No. 765-09-3), a long-chain alkyl bromide. The information is compiled

from various safety data sheets and chemical databases to ensure a thorough understanding

of its properties and associated hazards. This document is intended to be a valuable resource

for professionals working with this chemical in research and development settings.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-
Bromotridecane. These characteristics are essential for understanding its behavior under

various laboratory conditions.
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Property Value Reference(s)

Molecular Formula C₁₃H₂₇Br [1][2][3]

Molecular Weight 263.26 g/mol [1][2][3]

Appearance
Colorless to light yellow

liquid/oil
[1][4]

Melting Point 4-7 °C [1][4][5]

Boiling Point 148-150 °C at 10 mmHg [1][4][5]

Density 1.03 g/mL at 25 °C [1][5]

Vapor Density 9.2 (vs air) [1][5]

Vapor Pressure 0.00322 mmHg at 25 °C [4]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[1][2]

Refractive Index n20/D 1.459 [1][4][5]

Solubility
Soluble in Chloroform,

Methanol. Insoluble in water.
[1][4]

Stability
Stable under normal

conditions.
[1]

Incompatibilities
Strong bases, strong oxidizing

agents.
[1]

Toxicological Information
The toxicological profile of 1-Bromotridecane is summarized below. The available data

indicates that it is harmful if swallowed and can cause irritation to the skin and respiratory

system, with a risk of serious eye damage.
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Endpoint Result Species Reference(s)

Acute Toxicity (Oral)
Harmful if swallowed

(Category 4)
Not specified [3][6]

Acute Toxicity

(Intravenous)
LD50: 180 mg/kg Mouse [7]

Skin

Corrosion/Irritation

Causes skin irritation

(Category 2)
Not specified [3][6]

Serious Eye

Damage/Irritation

Causes serious eye

damage (Category 1)
Not specified [3][6]

STOT-Single

Exposure

May cause respiratory

irritation (Category 3)
Not specified [3][6]

Carcinogenicity

No component of this

product present at

levels greater than or

equal to 0.1% is

identified as a

probable, possible or

confirmed human

carcinogen by IARC

or ACGIH.

Not applicable [7]

Mutagenicity No data available Not applicable [7]

Hazard Identification and Classification
1-Bromotridecane is classified under the Globally Harmonized System (GHS) with the

following hazard statements and pictograms.
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GHS
Classification

Hazard
Statement

Signal Word Pictogram Reference(s)

Acute Toxicity,

Oral (Category 4)

H302: Harmful if

swallowed
Warning [3][6]

Skin

Corrosion/Irritatio

n (Category 2)

H315: Causes

skin irritation
Warning [3][6]

Serious Eye

Damage/Eye

Irritation

(Category 1)

H318: Causes

serious eye

damage

Danger [3][6]

Specific Target

Organ Toxicity —

Single Exposure

(Category 3),

Respiratory Tract

Irritation

H335: May

cause respiratory

irritation

Warning [3][6]

Experimental Protocols
The following sections detail the methodologies for key experiments cited in the safety data for

1-Bromotridecane.

Flash Point Determination (ASTM D93)
The flash point of 1-Bromotridecane is determined using the Pensky-Martens closed-cup

method, as standardized by ASTM D93.[8] This test is suitable for petroleum products with

flash points between 40°C and 370°C.[2][9][10]

Methodology:

A brass test cup is filled with the sample to a specified level.

The cup is closed with a lid that has openings for an ignition source and a stirrer.
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The sample is heated at a controlled rate while being continuously stirred.[8]

At regular temperature intervals, the stirring is paused, and an ignition source (a small flame)

is dipped into the vapor space of the cup.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a brief flash.[8]

Acute Dermal Toxicity (OECD Guideline 402)
This test is designed to assess the short-term toxic effects of a substance following a single,

uninterrupted dermal exposure.[11][12]

Methodology:

The test is typically performed on a small number of animals of a single sex (usually female

rats).[13]

The fur is removed from a dorsal area of the trunk of the test animal (approximately 10% of

the body surface area).[14]

The test substance is applied uniformly over the shaved area and held in contact with the

skin with a porous gauze dressing for a 24-hour period.[14]

A fixed dose procedure is used, starting with a dose based on available information or a

sighting study.

Animals are observed for signs of toxicity and mortality for at least 14 days.[12]

The LD50 (the dose causing death in 50% of the test animals) can be estimated from the

observed mortalities.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This method evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) inflammatory changes to the skin.[15]

Methodology:
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The test is typically conducted on albino rabbits.

A small amount of the test substance (0.5 mL for liquids) is applied to a small patch of

shaved skin (approximately 6 cm²).

The treated area is covered with a gauze patch for a 4-hour exposure period.

After exposure, the substance is removed, and the skin is observed for erythema (redness)

and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) for up to 14 days.

The severity of the skin reactions is scored to determine the level of irritation or corrosion.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test assesses the potential of a substance to cause damage to the eye after a single

application.[3][6]

Methodology:

The test is typically performed on a single albino rabbit initially.

A single dose of the test substance is applied into the conjunctival sac of one eye, while the

other eye serves as a control.[3]

The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.

The severity and reversibility of any lesions are scored to classify the substance's irritation or

corrosive potential.

The use of topical anesthetics and systemic analgesics is recommended to minimize pain

and distress.[6]

Handling and Emergency Procedures
Proper handling and emergency preparedness are crucial when working with 1-
Bromotridecane. The following workflow illustrates the recommended procedure for handling

a spill.
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Immediate Response

Assessment & Protection

Containment & Cleanup

Decontamination & Disposal

Spill Occurs

Evacuate non-essential personnel
and move upwind

Alert personnel

Assess the spill size and risk

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles/face shield

- Protective clothing

Don PPE

Ensure adequate ventilation

Contain the spill with inert absorbent material
(sand, earth, vermiculite)

Carefully absorb the spilled material

Collect absorbed material into a suitable,
labeled container for disposal

Decontaminate the spill area

Dispose of waste as hazardous material
in accordance with local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

